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Compound of Interest

Compound Name: 4-Bromo-1-butanol-d8

Cat. No.: B157970

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-1-butanol-d8
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-1-butanol-
d8, a deuterated bromoalkane used in specialized research and development. Given the
limited availability of a specific Safety Data Sheet (SDS) for the deuterated form, this document
primarily relies on the SDS for the non-deuterated analogue, 4-Bromo-1-butanol, and
supplements this with established best practices for handling deuterated and halogenated
organic compounds.

Chemical Identification and Physical Properties

4-Bromo-1-butanol-d8 is the deuterium-labeled version of 4-Bromo-1-butanol.[1] While
specific physical data for the deuterated compound is not readily available, the properties of the
non-deuterated form provide a close approximation.

Table 1: Physical and Chemical Properties of 4-Bromo-1-butanol
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Property Value Reference
Molecular Formula C4H9BroO
Molecular Weight 153.02 g/mol [2]
Appearance Colorless to light yellow liquid [31[4]
Boiling Point 56-58 °C at 2 mmHg [4]
Flash Point 7 °C (44.6 °F)
Density 1.068 g/cm3 [4]
Refractive Index 1.479 [4]
Solubility Insoluble inlwater, soluble in

most organic solvents.[5]
Storage Temperature -20°C

Hazard Identification and Classification

4-Bromo-1-butanol is classified as a hazardous substance. The GHS classifications for the
non-deuterated compound are summarized below. It is prudent to assume that 4-Bromo-1-
butanol-d8 possesses similar hazards.

Table 2: GHS Hazard Classification for 4-Bromo-1-butanol

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutanol
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA16805~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:23:34~~4-Bromo-1-butanol~~
https://www.guidechem.com/dictionary/en/33036-62-3.html
https://www.guidechem.com/dictionary/en/33036-62-3.html
https://www.guidechem.com/dictionary/en/33036-62-3.html
https://www.guidechem.com/dictionary/en/33036-62-3.html
https://www.guidechem.com/encyclopedia/4-bromo-1-butanol-dic22412.html
https://www.benchchem.com/product/b157970?utm_src=pdf-body
https://www.benchchem.com/product/b157970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Hazard Category Signal Word Hazard Statement
H225: Highly
Flammable Liquids Category 2 Danger flammable liquid and
vapor
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2 Warning o
Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity - Single ] H335: May cause
] Category 3 Warning ) o
Exposure (Respiratory respiratory irritation

tract irritation)

Source:

Toxicology and Health Effects

Bromoalkanes, as a class of compounds, are known to be more toxic than their chloroalkane
counterparts and can act as alkylating agents.[6] While specific toxicological data for 4-Bromo-
1-butanol-d8 is not available, the non-deuterated form is known to be harmful if swallowed and
causes irritation to the skin, eyes, and respiratory system.[3][5]

Experimental Protocols for Safe Handling

A detailed protocol for the safe handling of 4-Bromo-1-butanol-d8 is crucial to minimize
exposure and ensure a safe laboratory environment.

4.1. Risk Assessment and Planning

o Hazard Identification: Review the known hazards of 4-Bromo-1-butanol (flammability, irritant).
Assume the deuterated compound has similar properties.

o Exposure Scenarios: Identify all potential routes of exposure (inhalation, skin contact, eye
contact, ingestion) during handling, use, and disposal.
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o Control Measures: Determine the necessary control measures, including engineering
controls, administrative controls, and personal protective equipment (PPE).

4.2. Engineering Controls

e Fume Hood: All handling of 4-Bromo-1-butanol-d8, including weighing, transferring, and
use in reactions, must be conducted in a certified chemical fume hood to prevent inhalation
of vapors.

» Ventilation: Ensure the laboratory has adequate general ventilation.

e Grounding: Use grounding and bonding for containers and receiving equipment to prevent
static discharge, which can ignite the flammable liquid.[7]

4.3. Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US)
standards are mandatory.[7] A face shield should be worn if there is a splash hazard.

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) that have been
inspected for integrity before use.[7]

o Skin Protection: A flame-retardant lab coat and closed-toe shoes are required.[7]

o Respiratory Protection: If working outside of a fume hood is unavoidable (not
recommended), a full-face respirator with an appropriate organic vapor cartridge should be
used.[7]

4.4. Handling and Storage Procedures

» Receiving and Unpacking: Upon receipt, inspect the container for damage. Unpack in a well-
ventilated area.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[8] The recommended storage temperature is -20°C. Keep away from
heat, sparks, open flames, and other ignition sources.[8]
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 Inert Atmosphere: For long-term storage and to prevent degradation, consider storing under
an inert atmosphere (e.g., argon or nitrogen).

» Dispensing: Use non-sparking tools for all transfers.[7]

o Deuterated Compound Specifics: To maintain isotopic purity, avoid contact with protic
solvents (e.g., water, methanol) unless they are also deuterated. Use dry glassware.

4.5. Spill and Emergency Procedures

o Small Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,
sand). Place the contaminated material in a sealed, labeled container for hazardous waste
disposal. Ventilate the area.

o Large Spills: Evacuate the area immediately. Contact the institution's emergency response
team.

o Fire: Use carbon dioxide, dry chemical, or alcohol-resistant foam to extinguish fires.[8] Do
not use a direct stream of water.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[8]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[8]

o Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[8]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

4.6. Waste Disposal

o Classification: 4-Bromo-1-butanol-d8 is a halogenated organic compound and must be
disposed of as hazardous waste.
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¢ Collection: Collect waste in a designated, labeled, and sealed container for halogenated
organic waste. Do not mix with non-halogenated waste.

+ Disposal: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste.

Visualized Workflows and Relationships

To further clarify the safety and handling procedures, the following diagrams illustrate key
workflows and logical relationships.

Caption: Experimental workflow for 4-Bromo-1-butanol-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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